Cas no 2228824-71-1 (2,2-difluoro-1-4-(methoxycarbonyl)-1,2,5-trimethyl-1H-pyrrol-3-ylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-4-(methoxycarbonyl)-1,2,5-trimethyl-1H-pyrrol-3-ylcyclopropane-1-carboxylic acid
• CAS No: 2228824-71-1
• MF: C₁₃H₁₅F₂NO₄
• MW: 287.25931096077
• CID: 6586058
• PubChem ID: 165629594
• Update Time: 2025-11-01

2,2-difluoro-1-4-(methoxycarbonyl)-1,2,5-trimethyl-1H-pyrrol-3-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-4-(methoxycarbonyl)-1,2,5-trimethyl-1H-pyrrol-3-ylcyclopropane-1-carboxylic acid
• EN300-1953960
• 2,2-difluoro-1-[4-(methoxycarbonyl)-1,2,5-trimethyl-1H-pyrrol-3-yl]cyclopropane-1-carboxylic acid
• 2228824-71-1

• Inchi： 1S/C13H15F2NO4/c1-6-8(10(17)20-4)9(7(2)16(6)3)12(11(18)19)5-13(12,14)15/h5H2,1-4H3,(H,18,19)
• InChI Key： BFRTWMKSAIXMSA-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C(C(=O)OC)=C(C)N(C)C=1C)F

Computed Properties

• Exact Mass: 287.09691428g/mol
• Monoisotopic Mass: 287.09691428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.5Ų

Additional information on 2,2-difluoro-1-4-(methoxycarbonyl)-1,2,5-trimethyl-1H-pyrrol-3-ylcyclopropane-1-carboxylic acid

Recent Advances in the Study of 2,2-Difluoro-1-4-(methoxycarbonyl)-1,2,5-trimethyl-1H-pyrrol-3-ylcyclopropane-1-carboxylic Acid (CAS: 2228824-71-1)

The compound 2,2-difluoro-1-4-(methoxycarbonyl)-1,2,5-trimethyl-1H-pyrrol-3-ylcyclopropane-1-carboxylic acid (CAS: 2228824-71-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropane derivative, characterized by its unique difluorinated and pyrrole-substituted structure, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacokinetic properties.

One of the key breakthroughs in the study of this compound is its role as a potent inhibitor of specific enzymatic pathways involved in inflammatory responses. Researchers have demonstrated that the difluorinated cyclopropane core enhances the compound's binding affinity to target proteins, while the pyrrole moiety contributes to its metabolic stability. These findings were published in a 2023 study in the Journal of Medicinal Chemistry, which highlighted the compound's efficacy in preclinical models of chronic inflammation.

In addition to its anti-inflammatory properties, recent investigations have explored the anticancer potential of 2228824-71-1. A study conducted by a team at the University of Cambridge revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with mutations in the p53 pathway. The researchers attributed this effect to the compound's ability to induce apoptosis via the mitochondrial pathway, as detailed in their 2024 publication in Cancer Research.

The synthesis of 2,2-difluoro-1-4-(methoxycarbonyl)-1,2,5-trimethyl-1H-pyrrol-3-ylcyclopropane-1-carboxylic acid has also seen significant advancements. A novel, scalable synthetic route was reported in Organic Process Research & Development, which utilizes a palladium-catalyzed cyclopropanation reaction to achieve higher yields and purity. This development is expected to facilitate further preclinical and clinical studies of the compound.

Despite these promising results, challenges remain in the development of 2228824-71-1 as a therapeutic agent. Issues such as bioavailability and potential off-target effects need to be addressed in future studies. However, the compound's unique structural features and demonstrated biological activities make it a compelling candidate for further investigation. Ongoing research aims to explore its potential in combination therapies and to identify additional molecular targets.

In conclusion, the recent studies on 2,2-difluoro-1-4-(methoxycarbonyl)-1,2,5-trimethyl-1H-pyrrol-3-ylcyclopropane-1-carboxylic acid underscore its versatility and potential in drug discovery. With continued research, this compound may pave the way for new treatments in inflammation and oncology, addressing unmet medical needs in these fields.